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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lithium disilicate in

high-strength glass-ceramic composites, with a particular focus on its application in restorative

dentistry. The information compiled from scientific literature covers material properties,

fabrication methodologies, and biocompatibility, offering a valuable resource for researchers

and professionals in material science and biomedical fields.

Introduction to Lithium Disilicate Glass-Ceramics
Lithium disilicate (Li₂Si₂O₅) is a glass-ceramic material renowned for its exceptional

combination of mechanical strength, durability, and aesthetic properties.[1][2] Its microstructure,

consisting of interlocking needle-like crystals embedded in a glassy matrix, is key to its high

performance.[2][3] This unique structure effectively deflects and blunts cracks, preventing their

propagation and contributing to the material's high fracture toughness. Primarily used in

dentistry for restorations such as crowns, veneers, inlays, and onlays, lithium disilicate offers

a biocompatible and aesthetically pleasing alternative to traditional metal-ceramic systems.[2]

[4]
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The mechanical properties of lithium disilicate glass-ceramics are influenced by their

composition, crystalline structure, and fabrication method.[5] The data presented below is a

summary from various studies, highlighting the typical range of values for key mechanical

properties.

Property Value Notes

Biaxial Flexural Strength 336 - 360 MPa

Not significantly affected by the

choice of pressing furnace.[6]

[7] Some studies report values

up to 400 MPa.[8]

Fracture Toughness 2.65 - 2.81 MPa√m
Can be influenced by the

pressing furnace used.[6][7]

Compressive Strength ~1000 N (for cemented inlays)

Varies depending on the

composite resin used for

cementation.[9]

Marginal Gap (Crowns) Press technique: 38 ± 12 μm

The press technique may

result in a smaller marginal

gap compared to CAD/CAM.

[10][11]

CAD/CAM technique: 45 ± 12

μm

Both techniques produce

clinically acceptable marginal

gaps.[10][11]

Experimental Protocols
Fabrication of Lithium Disilicate Glass-Ceramic
Specimens
Objective: To prepare lithium disilicate glass-ceramic specimens for mechanical testing using

either the heat-press or CAD/CAM technique.

A. Heat-Press Technique

This method utilizes the lost-wax technique.
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Materials and Equipment:

Lithium disilicate pressable ingots (e.g., IPS e.max Press)

Wax for pattern fabrication

Refractory die material

Pressing furnace (e.g., Austromat 654 Press-i-dent, Programat EP5000)

Air-particle abrasion unit

Protocol:

Wax Pattern Fabrication: Create a wax pattern of the desired specimen geometry.

Investment: Invest the wax pattern in a refractory die material to create a mold.

Wax Burnout: Place the mold in a furnace to burn out the wax, leaving a negative space.

Pressing: Place a lithium disilicate ingot into the pressing furnace and press the molten

ceramic into the mold at the manufacturer's recommended temperature and holding time

(e.g., 950°C for 15 minutes for some experimental compositions).[12]

Divesting and Finishing: After cooling, carefully divest the pressed ceramic from the

investment material.

Spure Removal: Cut off the pressing sprues.

Surface Cleaning: Clean the specimen surface using air-particle abrasion.

B. CAD/CAM Technique

This method involves milling the restoration from a pre-crystallized block.

Materials and Equipment:

Lithium disilicate CAD/CAM blocks (e.g., IPS e.max CAD)
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CAD/CAM milling unit (e.g., CEREC MC XL)

Crystallization furnace

Protocol:

Digital Design: Design the specimen geometry using CAD software.

Milling: Mill the specimen from a lithium disilicate block in its pre-crystallized, "blue" state.

Crystallization: Place the milled specimen in a ceramic furnace and run the crystallization

firing cycle as per the manufacturer's instructions. This step transforms the material into its

final high-strength state.[13]

Biaxial Flexural Strength Testing (ISO 6872:2015)
Objective: To determine the biaxial flexural strength of the fabricated lithium disilicate
specimens.

Materials and Equipment:

Universal testing machine

Piston-on-three-ball test fixture

Disc-shaped ceramic specimens (typically 12 mm diameter, 1.2 mm thickness)[14]

Protocol:

Specimen Preparation: Ensure the specimen surfaces are flat and parallel. Polish the

surface to be subjected to tension.

Test Setup: Place the disc-shaped specimen on the three-ball support of the test fixture.

Load Application: Apply a compressive load to the center of the specimen using a flat-end

piston at a constant crosshead speed (e.g., 1 mm/min) until fracture occurs.[15]

Data Analysis: Record the fracture load and calculate the biaxial flexural strength using the

appropriate formula provided in the ISO 6872 standard.
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Surface Treatment Protocol for Adhesive Bonding
Objective: To prepare the surface of a lithium disilicate restoration for adhesive bonding to a

resin cement.

Materials:

Hydrofluoric acid (HF), typically 5-9%

Silane coupling agent

Phosphoric acid (optional, for cleaning)

Adhesive resin cement

Protocol:

Hydrofluoric Acid Etching: Apply HF acid to the intaglio (internal) surface of the restoration for

a specified time (e.g., 20 seconds).[16] This creates microporosities, enhancing

micromechanical retention.[17]

Rinsing and Drying: Thoroughly rinse the etched surface with water and dry it completely.

Silane Application: Apply a coat of silane coupling agent to the etched surface and allow it to

dry.[1] Silane promotes a chemical bond between the ceramic and the resin cement.[16]

Cleaning (if tried-in): If the restoration was tried in the mouth, clean the intaglio surface with

phosphoric acid for 1 minute, then rinse and dry before proceeding with bonding.[1][17]

Cementation: Apply the adhesive resin cement to the prepared restoration and seat it on the

tooth structure according to the cement manufacturer's instructions.

In Vitro Biocompatibility Testing
Objective: To evaluate the cytotoxic response of lithium disilicate ceramics.

Materials and Equipment:

Lithium disilicate disc specimens
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Fibroblast cell line (e.g., human gingival fibroblasts)

Cell culture medium and supplements

MTT assay kit for assessing mitochondrial activity

Incubator

Microplate reader

Protocol:

Specimen Sterilization: Sterilize the lithium disilicate discs.

Cell Seeding: Place the sterile discs in a 24-well cell culture plate. Seed fibroblasts directly

onto the surface of the discs.[18]

Incubation: Culture the cells in direct contact with the material for a specified period (e.g., 24,

48, and 72 hours).[19][20]

Cytotoxicity Assessment (MTT Assay):

At each time point, remove the culture medium and add MTT solution to each well.

Incubate to allow for the formation of formazan crystals by viable cells.

Solubilize the formazan crystals.

Measure the absorbance using a microplate reader.

Data Analysis: Express the mitochondrial activity as a percentage relative to a negative

control (e.g., Teflon).[19] Statistical analysis is performed to determine any significant

differences in cell viability compared to the control. Studies have shown that lithium
disilicate exhibits good biocompatibility with low cytotoxicity.[18][21][22]
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Caption: Experimental workflow for fabrication, testing, and application of lithium disilicate
composites.
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Caption: Logical relationships between composition, processing, microstructure, and properties

of lithium disilicate.
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Caption: Signaling pathway for adhesive bonding of lithium disilicate ceramics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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